Cas no 1261498-45-6 (5-Fluoro-N-methyl-2-(trifluoromethyl)benzenamine)

• Product Name: 5-Fluoro-N-methyl-2-(trifluoromethyl)benzenamine
• CAS No: 1261498-45-6
• MF: C₈H₇F₄N
• MW: 193.141495943069
• CID: 4982704
• Update Time: 2023-08-24

5-Fluoro-N-methyl-2-(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-N-methyl-2-(trifluoromethyl)benzenamine

• Inchi： 1S/C8H7F4N/c1-13-7-4-5(9)2-3-6(7)8(10,11)12/h2-4,13H,1H3
• InChI Key： UJXZWMZAOWOBTL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1NC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 2.9
• Topological Polar Surface Area: 12